1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-1-methyl-5-[(4-methylsulfanylphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C18H16N2OS2/c1-19-16(12-13-8-10-15(23-2)11-9-13)17(21)20(18(19)22)14-6-4-3-5-7-14/h3-12H,1-2H3/b16-12-
• InChI Key: IMYVHPGNOBSGAI-VBKFSLOCSA-N
• Canonical SMILES: CN1C(=CC2=CC=C(C=C2)SC)C(=O)N(C1=S)C3=CC=CC=C3
• Isomeric SMILES: CN1/C(=C\C2=CC=C(C=C2)SC)/C(=O)N(C1=S)C3=CC=CC=C3
• Molecular Formula: C18H16N2OS2
• Molecular Weight: 340.5 g/mol

Description

1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone, also known as MMBI, is a synthetic compound that has been widely used in scientific research. MMBI belongs to the class of imidazolidinone compounds and has been found to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone is not fully understood, but several studies have suggested that 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone exerts its biological effects through the modulation of various signaling pathways. 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone has been found to activate the Nrf2-ARE pathway, which is involved in the regulation of antioxidant and detoxification enzymes. 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone has also been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. Additionally, 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone has been found to modulate the PI3K/Akt pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
Studies have shown that 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone exhibits a range of biochemical and physiological effects. 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone has been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, and reduce oxidative stress in cells. 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce inflammation in cells. Additionally, 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone has been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone has also been found to exhibit low toxicity and high solubility in water, which makes it suitable for in vitro and in vivo experiments. However, 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone has some limitations for lab experiments. It is a relatively new compound, and its biological activities and mechanisms of action are not fully understood. Additionally, 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone has been found to exhibit some cytotoxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone. Firstly, more studies are needed to fully understand the biological activities and mechanisms of action of 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone. Secondly, the potential therapeutic applications of 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone in various diseases need to be further investigated. Thirdly, the development of 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone derivatives with improved biological activities and reduced toxicity may lead to the discovery of new drugs. Lastly, the use of 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone in combination with other drugs or therapies may enhance its therapeutic efficacy and reduce side effects.
Conclusion
In conclusion, 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone is a synthetic compound that exhibits diverse biological activities and has been extensively used in scientific research. The synthesis of 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone is relatively simple, and the compound has several advantages for lab experiments. 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone has been found to modulate various signaling pathways and exhibit potent antioxidant, anti-inflammatory, and anticancer properties. However, further research is needed to fully understand the biological activities and mechanisms of action of 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone, and its potential therapeutic applications in various diseases.

Scientific Research Applications

1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone has been extensively used in scientific research due to its diverse biological activities. Studies have shown that 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone exhibits potent antioxidant, anti-inflammatory, and anticancer properties. 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone has also been found to modulate the immune system and improve cognitive function. Due to its diverse biological activities, 1-methyl-5-[4-(methylthio)benzylidene]-3-phenyl-2-thioxo-4-imidazolidinone has been investigated for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.